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Compound of Interest

Compound Name: Hosenkoside C

Cat. No.: B8143437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hosenkoside C is a baccharane glycoside, a type of triterpenoid saponin, isolated from the

seeds of Impatiens balsamina.[1][2] This document provides detailed application notes and

protocols for the use of Hosenkoside C as a reference standard in phytochemical analysis.

The protocols outlined below are based on established methods for the analysis of

Hosenkoside C and related compounds.

Physicochemical Properties and Handling
Hosenkoside C is typically a white to off-white, hygroscopic solid.[1] It is soluble in polar

organic solvents such as dimethyl sulfoxide (DMSO), pyridine, methanol, and ethanol.[1] For in

vivo studies, specific solvent formulations may be required to achieve adequate solubility.[1]

Table 1: Physicochemical and Storage Information for Hosenkoside C
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Parameter Value Reference

Molecular Formula C₄₈H₈₂O₂₀ [3]

Molecular Weight 979.15 g/mol [3]

CAS Number 156764-83-9 [2]

Appearance White to off-white solid [1]

Purity (Typical) ≥95% (HPLC) [4]

Storage (Short-term) 2-8 °C [5]

Storage (Long-term)
-20°C (sealed, away from light

and moisture)
[6]

Stock Solution Storage
-80°C (up to 6 months); -20°C

(up to 1 month)
[6]

Experimental Protocols
Isolation and Purification of Hosenkoside C from
Impatiens balsamina Seeds
The following protocol describes a general procedure for the isolation and purification of

Hosenkoside C.

Materials and Equipment:

Dried seeds of Impatiens balsamina

Grinder or mill

Methanol or 70% Ethanol

n-Hexane, ethyl acetate, n-butanol

Silica gel for column chromatography

Reversed-phase C18 column
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High-Performance Liquid Chromatography (HPLC) system (preparative)

Rotary evaporator

Freeze-dryer

Protocol:

Extraction:

Grind the dried seeds of Impatiens balsamina to a coarse powder.

Extract the powdered seeds with methanol or 70% ethanol using reflux or sonication.[2]

Concentrate the extract under reduced pressure to obtain a crude extract.[2]

Solvent Partitioning:

Suspend the crude extract in water and partition successively with n-hexane, ethyl

acetate, and n-butanol.[1]

The butanol fraction, which is enriched with baccharane glycosides, should be collected.

[1]

Chromatographic Purification:

Subject the n-butanol fraction to silica gel column chromatography, eluting with a gradient

of chloroform-methanol-water or ethyl acetate-n-butanol-water.[1]

Monitor fractions using Thin Layer Chromatography (TLC).

Pool the fractions containing Hosenkoside C.

Further purify the pooled fractions using preparative reversed-phase HPLC on a C18

column with a mobile phase gradient of acetonitrile and water.[2]

Final Product:

Lyophilize the purified fractions to obtain Hosenkoside C as a solid.
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Confirm the structure and purity using NMR, MS, and analytical HPLC.[2]

Diagram 1: Experimental Workflow for Hosenkoside C Isolation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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